Cas no 15037-62-4 (Phosphorothioic acid,O,O-dimethyl O-[5-methyl-2-(1-methylethyl)phenyl] ester)

• Product Name: Phosphorothioic acid,O,O-dimethyl O-[5-methyl-2-(1-methylethyl)phenyl] ester
• CAS No: 15037-62-4
• MF: C₁₂H₁₉O₃PS
• MW: 274.31622338295
• CID: 189490
• PubChem ID: 203702
• Update Time: 2025-04-19

Phosphorothioic acid,O,O-dimethyl O-[5-methyl-2-(1-methylethyl)phenyl] ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-dimethyl O-[5-methyl-2-(1-methylethyl)phenyl] ester
• dimethoxy-(5-methyl-2-propan-2-ylphenoxy)-sulfanylidene-λ⁵-phosphane
• Phosphorothioic acid, O,O-dimethyl O-thymyl ester
• O,O-Dimethyl phosphonothionate of thymol
• CHEMBL2288524
• 15037-62-4
• O,O-Dimethyl O-thymylphosphorothioate
• DTXSID20164532

• Inchi： 1S/C12H19O3PS/c1-9(2)11-7-6-10(3)8-12(11)15-16(17,13-4)14-5/h6-9H,1-5H3
• InChI Key： RBHCNTDVBLSWGQ-UHFFFAOYSA-N
• SMILES： S=P(OC)(OC)OC1C=C(C)C=CC=1C(C)C

Computed Properties

• Exact Mass: 274.07937
• Monoisotopic Mass: 274.07925264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• PSA: 27.69